Cas no 189281-92-3 (1-(Difluoromethoxy)-4-isothiocyanatobenzene)

1-(Difluoromethoxy)-4-isothiocyanatobenzene structure
189281-92-3 structure
Product name:1-(Difluoromethoxy)-4-isothiocyanatobenzene
CAS No:189281-92-3
MF:C8H5NOF2S
MW:201.1932
MDL:MFCD00540035
CID:115594
PubChem ID:2063495

1-(Difluoromethoxy)-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(difluoromethoxy)-4-isothiocyanato-
    • 1-Difluoromethoxy-4-isothiocyanato-benzene
    • 4-(Difluoromethoxy)phenylisothiocyanate
    • 525332_ALDRICH
    • AC1M14HC
    • AC1Q4KPR
    • CTK4E0090
    • MolPort-001-002-624
    • Benzene, 1-(difluoromethoxy)-4-isothiocyanato- (9CI)
    • C8H5F2NOS
    • Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
    • MFCD00540035
    • 4-difluoromethoxyphenyl isothiocyanate
    • 189281-92-3
    • 4-difluoromethoxyphenylisothiocyanate
    • SY132060
    • SCHEMBL1588318
    • 1-(difluoromethoxy)-4-isothiocyanatobenzene
    • EN300-01237
    • HMS1722O08
    • Z56869311
    • AKOS000115255
    • 4-(Difluoromethoxy)phenyl isothiocyanate
    • DTXSID10366280
    • FS-4693
    • FT-0690729
    • 1-(Difluoromethoxy)-4-isothiocyanatobenzene
    • MDL： MFCD00540035
    • Inchi： InChI=1S/C8H5F2NOS/c9-8(10)12-7-3-1-6(2-4-7)11-5-13/h1-4,8H
    • InChI Key： WSXQLHDOWYXTMQ-UHFFFAOYSA-N
    • SMILES： C1=C(C=CC(=C1)OC(F)F)N=C=S

Computed Properties

  • Exact Mass: 201.00605
  • Monoisotopic Mass: 201.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 53.7Ų
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.33 g/mL at 25 °C(lit.)
  • Boiling Point: 252-255 °C(lit.)
  • Refractive Index: n20/D 1.584(lit.)
  • PSA: 21.59
  • Solubility: Not determined

1-(Difluoromethoxy)-4-isothiocyanatobenzene Security Information

  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-27-36/37/39-45
  • Hazardous Material Identification： C
  • Risk Phrases：34

1-(Difluoromethoxy)-4-isothiocyanatobenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-01237-0.25g
1-(difluoromethoxy)-4-isothiocyanatobenzene
 189281-92-3 95.0%
0.25g
 $19.0 2025-02-21
Enamine
EN300-01237-10.0g
1-(difluoromethoxy)-4-isothiocyanatobenzene
 189281-92-3 95.0%
10.0g
 $336.0 2025-02-21
eNovation Chemicals LLC
Y1248429-5g
Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
 189281-92-3 97%
5g
 $445 2024-06-07
Enamine
EN300-01237-0.05g
1-(difluoromethoxy)-4-isothiocyanatobenzene
 189281-92-3 95.0%
0.05g
 $19.0 2025-02-21
eNovation Chemicals LLC
Y1248429-1g
Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
 189281-92-3 97%
1g
 $240 2024-06-07
abcr
AB134772-1 g
4-(Difluoromethoxy)phenylisothiocyanate, 95%; .
 189281-92-3 95%
1 g
 €84.50 2023-07-20
Fluorochem
035744-5g
4-(Difluoromethoxy)phenylisothiocyanate
 189281-92-3 97%
5g
 ￡148.00 2022-02-28
1PlusChem
1P002INY-250mg
Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
 189281-92-3 95%
250mg
 $83.00 2023-12-19
Enamine
EN007-0019-1g
1-(difluoromethoxy)-4-isothiocyanatobenzene
 189281-92-3 95%
1g
 $38.0 2023-10-28
Enamine
EN007-0019-0.25g
1-(difluoromethoxy)-4-isothiocyanatobenzene
 189281-92-3 95%
0.25g
 $19.0 2023-10-28

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Amadis Chemical Company Limited
(CAS:189281-92-3)1-(Difluoromethoxy)-4-isothiocyanatobenzene
A1201769
Purity:99%
Quantity:25g
Price ($):710.0